Cas no 42757-04-0 (2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester)

42757-04-0 structure
Product name:2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester
2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-carboxylic acid, 3,6-dihydro-, ethyl ester
- , ethyl ester
- 2-​
- 2H-​
- 6-​
- carboxylic acid, 3,​
- dihydro-​
- Pyran-​
- DB-430034
- Ethyl 3,6-dihydro-2H-pyran-2-carboxylate
- SCHEMBL5699504
- 42757-04-0
- 2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester
-
- MDL: MFCD24494010
- Inchi: InChI=1S/C8H12O3/c1-2-10-8(9)7-5-3-4-6-11-7/h3-4,7H,2,5-6H2,1H3
- InChI Key: LVSGIRALGRTDAN-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1CC=CCO1
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 1.1
2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester Related Literature
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Ben Bardsley,Marco S. Smith,Bob H. Gibbon Org. Biomol. Chem., 2010,8, 1876-1880
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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3. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
42757-04-0 (2H-​Pyran-​2-​carboxylic acid, 3,​6-​dihydro-​, ethyl ester) Related Products
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